Cas no 2098111-21-6 (2-(Aminomethyl)-3-cyclopropyl-2-fluoropropan-1-amine dihydrochloride)

2-(Aminomethyl)-3-cyclopropyl-2-fluoropropan-1-amine dihydrochloride is a fluorinated amine derivative featuring a cyclopropyl substituent, offering unique steric and electronic properties for synthetic applications. The dihydrochloride salt form enhances stability and solubility, facilitating handling and storage. The presence of both primary and secondary amine groups, along with a fluorine atom, makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly for designing bioactive molecules with improved metabolic stability. Its rigid cyclopropyl ring contributes to conformational restraint, potentially enhancing binding affinity in target interactions. This compound is suitable for use in medicinal chemistry research, where precise structural modifications are critical for optimizing drug candidates.
2-(Aminomethyl)-3-cyclopropyl-2-fluoropropan-1-amine dihydrochloride structure
2098111-21-6 structure
Product Name:2-(Aminomethyl)-3-cyclopropyl-2-fluoropropan-1-amine dihydrochloride
CAS No:2098111-21-6
MF:C7H17Cl2FN2
MW:219.127683401108
CID:4773294
Update Time:2025-10-29

2-(Aminomethyl)-3-cyclopropyl-2-fluoropropan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(aminomethyl)-3-cyclopropyl-2-fluoropropan-1-amine dihydrochloride
    • 2-(Cyclopropylmethyl)-2-fluoropropane-1,3-diamine dihydrochloride
    • 2-(Aminomethyl)-3-cyclopropyl-2-fluoropropan-1-amine dihydrochloride
    • Inchi: 1S/C7H15FN2.2ClH/c8-7(4-9,5-10)3-6-1-2-6;;/h6H,1-5,9-10H2;2*1H
    • InChI Key: FHIVKARALQAEKM-UHFFFAOYSA-N
    • SMILES: Cl.Cl.FC(CN)(CN)CC1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 108
  • Topological Polar Surface Area: 52

2-(Aminomethyl)-3-cyclopropyl-2-fluoropropan-1-amine dihydrochloride Pricemore >>

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Additional information on 2-(Aminomethyl)-3-cyclopropyl-2-fluoropropan-1-amine dihydrochloride

Comprehensive Overview of 2-(Aminomethyl)-3-cyclopropyl-2-fluoropropan-1-amine dihydrochloride (CAS No. 2098111-21-6)

The compound 2-(Aminomethyl)-3-cyclopropyl-2-fluoropropan-1-amine dihydrochloride (CAS No. 2098111-21-6) is a fluorinated organic amine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the cyclopropyl ring and fluorine substitution, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting specific enzymes or receptors, particularly in the fields of neurology and oncology.

One of the most searched questions related to this compound is: "What are the applications of fluorinated amines in drug development?" Fluorinated compounds like 2-(Aminomethyl)-3-cyclopropyl-2-fluoropropan-1-amine dihydrochloride are prized for their ability to enhance metabolic stability, bioavailability, and binding affinity. The incorporation of fluorine atoms into drug candidates often improves their pharmacokinetic properties, making them a hot topic in modern medicinal chemistry.

Another trending topic is the role of cyclopropyl groups in bioactive molecules. The cyclopropyl moiety in 2-(Aminomethyl)-3-cyclopropyl-2-fluoropropan-1-amine dihydrochloride contributes to conformational rigidity, which can optimize interactions with biological targets. This aligns with the growing demand for structurally diverse building blocks in fragment-based drug design (FBDD) and high-throughput screening (HTS) campaigns.

From a synthetic chemistry perspective, the preparation of 2-(Aminomethyl)-3-cyclopropyl-2-fluoropropan-1-amine dihydrochloride involves multi-step organic transformations, including fluorination and amine protection/deprotection strategies. Researchers often search for "efficient synthesis routes for fluorinated cyclopropane derivatives", reflecting the industrial need for scalable and cost-effective methodologies. The dihydrochloride salt form further enhances the compound's stability and solubility, making it suitable for various experimental protocols.

In the context of analytical characterization, advanced techniques such as NMR (particularly 19F NMR), HPLC-MS, and X-ray crystallography are employed to verify the structure and purity of CAS No. 2098111-21-6. The quality control of such specialized compounds is critical, as evidenced by frequent searches for "analytical methods for fluorinated pharmaceutical intermediates" in scientific databases.

The safety profile and handling precautions for 2-(Aminomethyl)-3-cyclopropyl-2-fluoropropan-1-amine dihydrochloride are also common points of inquiry. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with any fine chemical. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas.

Looking toward future applications, this compound's structural motifs may contribute to the development of novel central nervous system (CNS) therapeutics or antimicrobial agents. The pharmaceutical industry's growing focus on fluorine-containing drugs (which now represent about 20-25% of all approved medications) suggests continued interest in building blocks like CAS No. 2098111-21-6.

For researchers sourcing this material, important considerations include batch-to-batch consistency, certificate of analysis (CoA) availability, and supplier reliability. These practical aspects frequently appear in search queries such as "reputable suppliers of fluorinated amine derivatives" and "quality standards for research chemicals".

In summary, 2-(Aminomethyl)-3-cyclopropyl-2-fluoropropan-1-amine dihydrochloride represents an important class of fluorinated amine compounds with broad potential in medicinal chemistry. Its unique combination of cyclopropyl and fluorine functionalities continues to attract research attention, particularly in the development of innovative therapeutic agents with improved pharmacological profiles.

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